1-(Phenethylsulfonyl)piperidine-3-carboxylic acid
Overview
Description
1-(Phenethylsulfonyl)piperidine-3-carboxylic acid, also known as 1-PPS, is an organosulfur compound belonging to the class of piperidine carboxylic acids. It is a colorless, crystalline solid with a melting point of 109-110 °C. 1-PPS is used in various scientific research applications, as well as in the synthesis of various compounds. It is a versatile reagent, possessing a wide range of reaction capabilities.
Mechanism of Action
1-(Phenethylsulfonyl)piperidine-3-carboxylic acid acts as a proton donor in the synthesis of organic compounds. This is due to its ability to form hydrogen bonds with other molecules, allowing it to transfer protons from one molecule to another. It also acts as an acid catalyst, promoting the formation of new bonds between molecules.
Biochemical and Physiological Effects
This compound has been found to possess a variety of biochemical and physiological effects. In vitro studies have found that this compound can inhibit the growth of certain cancer cells, as well as inhibit the activity of certain enzymes. It has also been found to possess anti-inflammatory, anti-microbial, and anti-fungal properties.
Advantages and Limitations for Lab Experiments
1-(Phenethylsulfonyl)piperidine-3-carboxylic acid is a versatile reagent, and its wide range of reactivity makes it suitable for a variety of laboratory experiments. Its low toxicity and ease of handling make it a safe and convenient reagent for use in laboratories. However, it is important to note that this compound is a relatively unstable compound, and should be handled with care.
Future Directions
1-(Phenethylsulfonyl)piperidine-3-carboxylic acid has a wide range of potential applications, and further research is needed to fully explore its potential. Possible future directions for research include investigating its use in the synthesis of novel compounds, as well as its potential for use in drug development. Additionally, further research into its biochemical and physiological effects is needed in order to fully understand its potential therapeutic applications.
Synthesis Methods
1-(Phenethylsulfonyl)piperidine-3-carboxylic acid can be synthesized through the reaction of phenethylsulfonyl chloride with piperidine. This reaction is typically carried out in anhydrous conditions, using a solvent such as acetonitrile or dichloromethane. The reaction is exothermic, and the resulting product is a crystalline solid.
Scientific Research Applications
1-(Phenethylsulfonyl)piperidine-3-carboxylic acid has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, the synthesis of organophosphorus compounds, and the synthesis of peptides. It has also been used in the synthesis of heterocyclic compounds, and has been used as a catalyst in the synthesis of organic compounds.
properties
IUPAC Name |
1-(2-phenylethylsulfonyl)piperidine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO4S/c16-14(17)13-7-4-9-15(11-13)20(18,19)10-8-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYLOYKZORGNDIP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)S(=O)(=O)CCC2=CC=CC=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101205822 |
Source
|
| Record name | 1-[(2-Phenylethyl)sulfonyl]-3-piperidinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101205822 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1017163-12-0 |
Source
|
| Record name | 1-[(2-Phenylethyl)sulfonyl]-3-piperidinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1017163-12-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-[(2-Phenylethyl)sulfonyl]-3-piperidinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101205822 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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